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Compound of Interest

Compound Name: P1788

Cat. No.: B11929714 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides detailed procedural guidance for the proper disposal of P1788,

identified as Polyvinyl Alcohol (PVA), a water-soluble synthetic polymer. Adherence to these

procedures is crucial for maintaining laboratory safety and ensuring environmental compliance.

Summary of Key Disposal and Safety Information
For quick reference, the following table summarizes the essential quantitative data and safety

parameters for Polyvinyl Alcohol (PVA).
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Parameter Value/Information Source

Chemical Identity Polyvinyl Alcohol (PVA) [1][2]

CAS Number 9002-89-5 [1][2][3]

Physical Form
White/Off-White Amorphous

Powder or Granules
[2][4]

Hazard Classification
Generally considered non-

hazardous solid waste.
[2][5]

Oral Toxicity (LD50) > 5000 mg/kg (Rat) [1]

Primary Disposal Method

Dispose of as a non-

hazardous solid waste in

accordance with local, state,

and federal regulations.

[2][5]

Spill Cleanup

Sweep up spilled powder, then

wash the area with cold water.

Caution: Floors become

slippery when wet.

[2]

Fire Hazard
Combustible. Dust can form

explosive mixtures in air.
[2][6]

Flash Point 79°C (174.2°F) (Open Cup) [3][4]

Detailed Experimental Protocols for Disposal
The following step-by-step procedures outline the recommended methods for the safe disposal

of P1788 (Polyvinyl Alcohol) in a laboratory setting.

Solid Waste Disposal of Unused or Waste P1788 Powder
Polyvinyl alcohol in its solid form is the most common state for disposal.

Step 1: Containerization

Place the waste P1788 powder in a suitable, clearly labeled, and sealable container.
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Ensure the container is dry to prevent the material from becoming gelatinous and difficult

to handle.

Step 2: Labeling

Label the container as "Waste Polyvinyl Alcohol" or with its chemical name. While not

classified as hazardous, clear labeling prevents accidental misuse.

Step 3: Regulatory Compliance

Dispose of the sealed container as a non-hazardous solid waste.[2]

It is imperative to consult and adhere to all local, state, and federal regulations regarding

chemical waste disposal.[2][5] Some jurisdictions may have specific requirements for

polymers.

Step 4: Professional Disposal Service

For large quantities or if required by institutional policy, contact a licensed professional

waste disposal service to handle the material.[5]

Disposal of P1788 Solutions
Aqueous solutions of P1788 require careful handling to prevent environmental release.

Step 1: Avoid Drain Disposal

Do not dispose of P1788 solutions down the drain unless explicitly permitted by your

institution's environmental health and safety (EHS) department and local regulations.

While water-soluble, introducing polymers into waterways can be detrimental.[7]

Step 2: Absorption and Solidification

For small spills or quantities of P1788 solution, absorb the liquid with an inert material

(e.g., sand, vermiculite).

Place the absorbed material into a sealed container for disposal as solid waste.
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Step 3: Large Volume Disposal

For larger volumes of P1788 solutions, consult your institution's EHS guidelines.

Treatment may be required before disposal.

Spill and Contaminated Material Disposal
In the event of a spill, the cleanup materials must also be disposed of properly.

Step 1: Spill Containment

For solid spills, sweep up the P1788 powder and place it in a designated waste container.

[2][6] Avoid generating dust.[6]

For liquid spills, contain the spill and absorb the material as described above.

Step 2: Decontamination

After removing the bulk of the spilled material, thoroughly wash the area with cold water.[2]

CAUTION: Residual Polyvinyl Alcohol will make floors extremely slippery when wet.[2]

Ensure the area is properly cleaned and dried to prevent slip hazards.

Step 3: Disposal of Contaminated Items

Dispose of any contaminated personal protective equipment (PPE), such as gloves, and

cleaning materials (e.g., absorbent pads, paper towels) in the same manner as the P1788
waste itself.

Mandatory Visualizations
The following diagrams illustrate the procedural workflows for the proper disposal of P1788.
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P1788 (Polyvinyl Alcohol) Disposal Workflow

Solid P1788 Waste

Start: Solid Waste P1788

1. Place in a dry, sealed container

2. Label as 'Waste Polyvinyl Alcohol'

3. Consult Local/State/Federal Regulations

4a. Dispose as Non-Hazardous Solid Waste

Permitted

4b. Contact Professional Waste Disposal Service

Required/Large Quantity

End

Click to download full resolution via product page

Caption: Workflow for the disposal of solid P1788 (Polyvinyl Alcohol).
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P1788 (Polyvinyl Alcohol) Spill Cleanup and Disposal

Start: P1788 Spill Occurs

Solid or Liquid Spill?

Sweep up solid powder

Solid

Absorb liquid with inert material

Liquid

Place waste in a sealed container

Wash area with cold water
(Caution: Slippery when wet!)

Dispose of container and contaminated PPE
as non-hazardous solid waste

End
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Caption: Procedure for cleaning and disposing of P1788 spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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